Cas no 1261967-69-4 (4-(3-Carboxyphenyl)-2-cyanophenol)

• Product Name: 4-(3-Carboxyphenyl)-2-cyanophenol
• CAS No: 1261967-69-4
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• MDL: MFCD18314291
• CID: 2766575
• PubChem ID: 53219966
• Update Time: 2025-07-19

4-(3-Carboxyphenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314291
• 3'-Cyano-4'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 4-(3-CARBOXYPHENYL)-2-CYANOPHENOL
• 4-(3-Carboxyphenyl)-2-cyanophenol, 95%
• DTXSID50684758
• 1261967-69-4
• 4-(3-Carboxyphenyl)-2-cyanophenol

• MDL： MFCD18314291
• Inchi： 1S/C14H9NO3/c15-8-12-7-10(4-5-13(12)16)9-2-1-3-11(6-9)14(17)18/h1-7,16H,(H,17,18)
• InChI Key： BITLFUBATCQJCC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C#N)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 239.058243149Da
• Monoisotopic Mass: 239.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(3-Carboxyphenyl)-2-cyanophenol

Chemical Profile of 4-(3-Carboxyphenyl)-2-cyanophenol (CAS No. 1261967-69-4)

4-(3-Carboxyphenyl)-2-cyanophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261967-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural framework comprising a carboxylic acid-substituted phenyl ring and a cyano group on a phenolic ring, presents intriguing possibilities for its applications in drug discovery and synthetic chemistry.

The molecular structure of 4-(3-Carboxyphenyl)-2-cyanophenol consists of a benzenoid core with functional groups that enhance its reactivity and potential biological activity. The presence of both the carboxyphenyl moiety and the cyanophenol moiety makes this compound a versatile intermediate in organic synthesis. Such structural features are often exploited in the design of bioactive molecules, where specific functional groups can modulate interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. The 4-(3-Carboxyphenyl)-2-cyanophenol structure has been explored as a potential scaffold for small-molecule drugs due to its ability to engage with various biological receptors and enzymes. Researchers have been particularly keen on investigating its derivatives, as modifications to the functional groups can lead to significant changes in activity profiles.

One of the most compelling aspects of 4-(3-Carboxyphenyl)-2-cyanophenol is its potential role in the development of therapeutic agents targeting inflammatory and degenerative diseases. The carboxylic acid group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets, while the cyano group can serve as a pharmacophore that influences electronic properties and metabolic stability. These characteristics make it an attractive candidate for further investigation.

Recent studies have demonstrated that derivatives of 4-(3-Carboxyphenyl)-2-cyanophenol exhibit promising anti-inflammatory and antioxidant properties. For instance, modifications to the carboxyphenyl ring have shown enhanced binding affinity to certain enzyme targets, suggesting potential therapeutic benefits in conditions such as arthritis and neurodegenerative disorders. Additionally, the cyanophenol moiety has been found to contribute to the compound's ability to scavenge reactive oxygen species, making it a candidate for applications in oxidative stress-related diseases.

The synthesis of 4-(3-Carboxyphenyl)-2-cyanophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and oxidation processes. The choice of reagents and reaction conditions significantly impacts the final product's quality, underscoring the importance of meticulous experimental design in pharmaceutical chemistry.

From a computational chemistry perspective, 4-(3-Carboxyphenyl)-2-cyanophenol has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into how structural modifications can fine-tune binding affinities and selectivity. For example, computational analyses have revealed that introducing additional polar groups near the carboxylic acid moiety can enhance binding interactions with specific protein targets.

The pharmacokinetic properties of 4-(3-Carboxyphenyl)-2-cyanophenol and its derivatives are also areas of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is essential for developing safe and effective drugs. Preliminary pharmacokinetic studies suggest that certain derivatives exhibit favorable bioavailability profiles when administered orally or intravenously.

In conclusion, 4-(3-Carboxyphenyl)-2-cyanophenol (CAS No. 1261967-69-4) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic strategies and pharmacological properties, this compound is poised to play an important role in future drug development efforts.